Ethyl 2-(adamantanylcarbonylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbo xylate
Ethyl 2-(adamantanylcarbonylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbo xylate
Brand Name:
Vulcanchem
CAS No.:
72625-09-3
VCID:
VC0421121
InChI:
InChI=1S/C22H29NO3S/c1-2-26-20(24)18-16-5-3-4-6-17(16)27-19(18)23-21(25)22-10-13-7-14(11-22)9-15(8-13)12-22/h13-15H,2-12H2,1H3,(H,23,25)
SMILES:
CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C34CC5CC(C3)CC(C5)C4
Molecular Formula:
C22H29NO3S
Molecular Weight:
387.5g/mol
Ethyl 2-(adamantanylcarbonylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbo xylate
CAS No.: 72625-09-3
Main Products
VCID: VC0421121
Molecular Formula: C22H29NO3S
Molecular Weight: 387.5g/mol
![Ethyl 2-(adamantanylcarbonylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbo xylate - 72625-09-3](/images/no_structure.jpg)
| CAS No. | 72625-09-3 |
|---|---|
| Product Name | Ethyl 2-(adamantanylcarbonylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbo xylate |
| Molecular Formula | C22H29NO3S |
| Molecular Weight | 387.5g/mol |
| IUPAC Name | ethyl 2-(adamantane-1-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Standard InChI | InChI=1S/C22H29NO3S/c1-2-26-20(24)18-16-5-3-4-6-17(16)27-19(18)23-21(25)22-10-13-7-14(11-22)9-15(8-13)12-22/h13-15H,2-12H2,1H3,(H,23,25) |
| Standard InChIKey | KFAHCXHRNCAASD-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C34CC5CC(C3)CC(C5)C4 |
| Canonical SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C34CC5CC(C3)CC(C5)C4 |
| PubChem Compound | 2846758 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume